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Compound of Interest

alpha-Methyl-1H-imidazole-1-
Compound Name:
ethanol

cat. No.: B3052003

Comparative Analysis of alpha-Methyl-1H-
imidazole-1-ethanol and Econazole

A Guide for Researchers in Drug Development

This guide provides a comparative overview of the experimental data available for alpha-
Methyl-1H-imidazole-1-ethanol and the well-established antifungal agent, Econazole. The
aim is to offer researchers, scientists, and drug development professionals a concise summary
of their chemical properties, synthesis, and known biological activities to inform further research
and development.

Physicochemical Properties

A summary of the key physicochemical properties for both compounds is presented below.
Data for alpha-Methyl-1H-imidazole-1-ethanol is limited in the public domain.
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alpha-Methyl-1H-

Property L. Econazole
imidazole-1-ethanol
1-{2-[(4-
1-(1H-imidazol-1-yl)propan-2- chlorophenyl)methoxy]-2-(2,4-
IUPAC Name ( ylprop . phenyl) yl-2~(
ol[1] dichlorophenyl)ethyl]-1H-
imidazole
CAS Number 37788-55-9[1][2] 27220-47-9
Molecular Formula C6H10N20[1][2] C18H15CI3N20
Molecular Weight 126.16 g/mol [1] 381.68 g/mol
o White or yellowish crystalline
Appearance Liquid[1]
powder
Boiling Point 200-205 °C @ 1 Torr Not available
Density 1.12 g/cm3 Not available

Synthesis and Characterization
Synthesis Overview

A general synthetic workflow for imidazole-based ethanol derivatives involves the reaction of

imidazole with a suitable epoxide or a halo-alcohol.
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General synthesis workflow for imidazole-based ethanol derivatives.

Experimental Protocols
Synthesis of alpha-Methyl-1H-imidazole-1-ethanol (Hypothetical Protocol)

No specific experimental protocol for the synthesis of alpha-Methyl-1H-imidazole-1-ethanol
was found in the reviewed literature. The following is a general, hypothetical procedure based
on the synthesis of similar imidazole derivatives.

To a solution of imidazole (1.0 eq) in anhydrous dimethylformamide (DMF), sodium hydride (1.1
eq) is added portion-wise at 0 °C under an inert atmosphere. The mixture is stirred for 30
minutes, after which 1-chloro-2-propanol (1.05 eq) is added dropwise. The reaction mixture is
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then allowed to warm to room temperature and stirred for 24 hours. The reaction is quenched
with water and the product is extracted with ethyl acetate. The organic layer is washed with
brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The
crude product is purified by column chromatography on silica gel to afford alpha-Methyl-1H-
imidazole-1-ethanol.

Synthesis of Econazole Nitrate (One-Pot Method)[3]

A mixture of K2CO3/KOH/AI203, imidazole, toluene, and PEG-200 is heated to reflux with
water removal for 25-35 minutes. After cooling, a solution of 1-(2,4-dichlorophenyl)-2-chloro-
ethanol in toluene is added, and the mixture is heated to 71-73 °C for 3-3.5 hours. The reaction
mixture is then filtered, and the filtrate is washed with water. The organic layer is separated and
treated with p-chlorobenzyl chloride in the presence of K2CO3/KOH/AI203 and PEG-200 to
yield econazole, which is then converted to the nitrate salt.[3]

alpha-Methyl-1H-

Spectrum Type L Econazole Nitrate
imidazole-1-ethanol

Data not available in the ]
1IH-NMR _ , Available[1][4][5]
reviewed literature.

SCNMR Spectrum available on Availabl
- vailable
PubChem.

Data not available in the )
FT-IR ] ) Available[6][7]
reviewed literature.

Biological Activity

alpha-Methyl-1H-imidazole-1-ethanol

No experimental data regarding the biological activity, including antifungal or antimicrobial
properties, of alpha-Methyl-1H-imidazole-1-ethanol was found in the reviewed literature.

Econazole
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Econazole is a broad-spectrum antifungal agent with well-documented activity against a variety
of fungi. Its mechanism of action involves the inhibition of ergosterol synthesis, a vital
component of the fungal cell membrane. This disruption leads to increased cell permeability

and ultimately, fungal cell death.
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Mechanism of action of Econazole.
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Antifungal Spectrum of Econazole

Fungal Species MIC Range (pg/mL) Reference
Candida albicans 0.016 - 16 [8]
Aspergillus fumigatus 0.12-4

Trichophyton rubrum <0.0125

Trichophyton mentagrophytes <0.0125

Epidermophyton floccosum <0.0125

Experimental Protocol: Antifungal Susceptibility Testing (Broth Microdilution)

The minimum inhibitory concentration (MIC) of antifungal agents is determined using the broth
microdilution method as described by the Clinical and Laboratory Standards Institute (CLSI).
Fungal isolates are cultured on an appropriate medium, and a standardized inoculum is
prepared. Serial dilutions of the antifungal agent are made in 96-well microplates with RPMI
1640 medium. The plates are inoculated with the fungal suspension and incubated at 35°C for
24-48 hours. The MIC is defined as the lowest concentration of the drug that causes a
significant inhibition of growth compared to a drug-free control.[8]

Conclusion

This guide highlights the significant disparity in the available experimental data between alpha-
Methyl-1H-imidazole-1-ethanol and Econazole. While Econazole is a well-characterized
antifungal agent with extensive data on its synthesis, spectral properties, and biological activity,
alpha-Methyl-1H-imidazole-1-ethanol remains largely uncharacterized in the public domain.

For researchers interested in alpha-Methyl-1H-imidazole-1-ethanol, the immediate focus
should be on establishing a reliable synthetic protocol, comprehensive spectral characterization
(*H-NMR, FT-IR), and, most critically, evaluating its biological activity. The lack of any reported
antifungal or antimicrobial data presents a significant knowledge gap and a potential
opportunity for novel discovery. Further studies are essential to determine if alpha-Methyl-1H-
imidazole-1-ethanol holds any promise as a therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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